Ethyl 2-(trifluoromethyl)thiazole-5-carboxylate

• IUPAC Name: ethyl 2-(trifluoromethyl)-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C7H6F3NO2S/c1-2-13-5(12)4-3-11-6(14-4)7(8,9)10/h3H,2H2,1H3
• InChI Key: KQTWGECEHUVSPX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C(S1)C(F)(F)F
• Molecular Formula: C7H6F3NO2S
• DSSTOX Substance ID: DTXSID90569510
• Molecular Weight: 225.19 g/mol
• CAS RN: 131748-96-4

Description

Ethyl 2-(trifluoromethyl)thiazole-5-carboxylate is a chemical compound with the empirical formula C7H6F3NO2S. It has a molecular weight of 225.19. This compound is commonly used in scientific research.

Molecular Structure Analysis

The SMILES string for this compound is CCOC(=O)c1cnc(s1)C(F)(F)F. This indicates that the compound contains an ethoxy group (CCOC), a carboxyl group (C=O), a thiazole ring (c1cnc(s1)), and a trifluoromethyl group (C(F)(F)F).

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature with a density of 1.344 g/mL at 25 °C. The refractive index is 1.441.

Scientific Research Applications

Synthesis and Pharmacological Evaluation

• Development of Antioxidant and Anti-inflammatory Agents : Research has focused on synthesizing benzofused thiazole derivatives, including Ethyl 2-(trifluoromethyl)thiazole-5-carboxylate, for their potential antioxidant and anti-inflammatory activities. These derivatives were evaluated for in vitro activities and showed distinct anti-inflammatory activity and potential antioxidant activity against various reactive species. Docking simulation further determined the probable binding model of these compounds, highlighting their significance as new anti-inflammatory and antioxidant agents (Raut et al., 2020).

Heterocyclic Compounds and Medicinal Chemistry

• Novel Thiazole Derivatives : Thiazole, a five-membered heterocyclic compound, has seen extensive work to find new compounds acting as antioxidants, analgesics, anti-inflammatory, and more. Thiazole derivatives have been explored for various therapeutic applications, highlighting the versatility of thiazole and its derivatives in medicinal chemistry (Leoni et al., 2014). Another review elaborated on the therapeutic patent literature from 2008 to 2012, focusing on thiazole derivatives' pharmacological activity toward receptors (Leoni et al., 2014).

• Antibacterial Activity : Thiazole derivatives, including Ethyl 2-(trifluoromethyl)thiazole-5-carboxylate, have significant antibacterial activity against various bacteria and pathogens. These derivatives play a crucial role in the pharmaceutical industry due to their diverse biological significance (Mohanty et al., 2021).

Safety And Hazards

The compound is classified as Acute Tox. 4 Oral - Eye Irrit. 2 - Skin Irrit. 2 - Skin Sens. 1 - STOT SE 3. It is recommended to avoid breathing dust and contact with skin and eyes.

Synthesis routes and methods

Procedure details

A mixture of 11.22g of 2,2,2,-trifluorothioacetamide and 10.14g of ethyl 2-chloro-2-formylacetate was stirred for 30 minutes in an oil bath of 70° C. and then for 1.5 hours in an oil bath of 100° C., to which 100ml of dichloromethane were added. After removing an insoluble substance, the mixture was concentrated and the residue was subjected to a column chromatography [developing solvent: hexane-ethyl acetate (10:1)], to obtain 3.74g of ethyl 2-(trifluoromethyl)-5-thiazolecarboxylate as yellow liquid.